Cas no 29939-36-4 (Pyrimidine, 4,6-diethoxy-5-nitro- (8ci,9ci))

• Product Name: Pyrimidine, 4,6-diethoxy-5-nitro- (8ci,9ci)
• CAS No: 29939-36-4
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 2195500
• PubChem ID: 22537226
• Update Time: 2025-04-21

Pyrimidine, 4,6-diethoxy-5-nitro- (8ci,9ci) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-diethoxy-5-nitro- (8ci,9ci)
• 4,6-diethoxy-5-nitropyrimidine
• 29939-36-4
• AC-907/34126062
• DTXSID30626398
• AKOS002872035

• Inchi： 1S/C8H11N3O4/c1-3-14-7-6(11(12)13)8(15-4-2)10-5-9-7/h5H,3-4H2,1-2H3
• InChI Key： KDDQOCPZJRYRCV-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=C(N=CN=1)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.07495584Da
• Monoisotopic Mass: 213.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.1Ų